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Cat. No.: B15747076
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Audience: Researchers, scientists, and drug development professionals.

Introduction
The orexin system, comprising two neuropeptides, Orexin A (OX-A) and Orexin B (OX-B), and

their corresponding G protein-coupled receptors, Orexin Receptor 1 (OX1R) and Orexin

Receptor 2 (OX2R), is a key regulator of various physiological processes, including sleep-wake

cycles, feeding behavior, and reward pathways.[1][2] OX2R binds both OX-A and OX-B with

similar high affinities.[3][4] Activation of OX2R often leads to the mobilization of intracellular

calcium ([Ca2+]i), a crucial second messenger.[1][5] Monitoring these [Ca2+]i fluctuations

provides a robust and high-throughput method to study receptor activation, screen for novel

agonists or antagonists, and characterize the pharmacological profiles of lead compounds.[6]

[7] This application note provides a detailed protocol for measuring OX2R activation using a

fluorescent calcium indicator-based assay in recombinant cell lines.
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Orexin receptors, including OX2R, couple to multiple G protein subtypes, most notably Gq/11,

Gi/o, and Gs.[1][2] The primary pathway leading to an increase in intracellular calcium is

mediated by the Gq protein.[5][8] Upon binding of an agonist like Orexin B, the OX2R activates

the Gq protein, which in turn stimulates phospholipase C (PLC).[1][2] PLC hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG).[5][9] IP3 then binds to its receptor on the endoplasmic reticulum (ER),

triggering the release of stored calcium into the cytoplasm.[9] This rapid increase in cytosolic

calcium can be detected by fluorescent calcium indicators.
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Caption: OX2R Gq-mediated signaling pathway leading to calcium release.
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Quantitative Data: Ligand Potency at OX2R
The following table summarizes the potency of various ligands for the Orexin 2 Receptor, as

measured by calcium mobilization assays in different recombinant cell systems.

Ligand Receptor Cell Type Assay Type
Value
(EC₅₀/IC₅₀)

Reference

Orexin B
Human

OX2R
CHO IC₅₀ (Binding) 36 nM [3]

Orexin A
Human

OX2R
CHO IC₅₀ (Binding) 38 nM [3]

Orexin A
Human

OX2R
CHO

EC₅₀ (Ca²⁺

Mobilization)
0.20 nM [10]

[Ala¹¹, D-

Leu¹⁵]-

Orexin-B

Human

OX2R
CHO

EC₅₀ (Ca²⁺

Mobilization)
0.20 nM [10]

Danavorexto

n (TAK-925)

Human

OX2R
CHO-K1

EC₅₀ (Ca²⁺

Mobilization)
5.5 nM [11]

OX-201
Human

OX2R
CHO-K1

EC₅₀ (Ca²⁺

Mobilization)
8.0 nM [11]

TAK-994
Human

OX2R
Recombinant

EC₅₀ (Ca²⁺

Mobilization)
19 nM [12]

Experimental Protocols
A typical workflow for assessing OX2R activation via calcium imaging involves several key

steps, from cell line preparation to data analysis.
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(e.g., Fluo-4 AM)

5. Compound Addition
(Orexin B / Test Ligands)

6. Fluorescence Measurement
(Kinetic Plate Reader)

7. Data Analysis
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Caption: General experimental workflow for a calcium imaging assay.
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Protocol 1: Cell Culture and Transfection
This protocol is suitable for HEK293 or CHO cells, which are commonly used for expressing

GPCRs.[13][14]

Cell Maintenance: Culture cells in a T-75 flask with appropriate growth medium (e.g., DMEM

for HEK293, F-12 for CHO) supplemented with 10% Fetal Bovine Serum (FBS) and 1%

Penicillin-Streptomycin. Incubate at 37°C in a humidified atmosphere with 5% CO₂.

Transfection:

One day before transfection, seed cells into a 6-well plate to achieve 70-80% confluency

on the day of transfection.

Prepare a transfection mixture according to the manufacturer's protocol for your chosen

transfection reagent (e.g., Lipofectamine). Use a plasmid DNA vector encoding the human

OX2R.

Incubate the cells with the transfection mixture for 24-48 hours.

Note: For generating a stable cell line, a selection marker (e.g., neomycin resistance) is

required, followed by selection with the appropriate antibiotic.

Protocol 2: Fluo-4 AM Calcium Assay
This protocol outlines the steps for measuring intracellular calcium mobilization in a 96-well

plate format.

Cell Seeding:

Harvest the OX2R-expressing cells using a gentle dissociation reagent (e.g., TrypLE).

Resuspend the cells in the growth medium and determine the cell density.

Seed the cells into a black-walled, clear-bottom 96-well plate at a density of 40,000-80,000

cells per well in 100 µL of medium.

Incubate for 18-24 hours at 37°C with 5% CO₂.
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Dye Loading:

Prepare a Fluo-4 AM loading solution. A typical solution consists of 1-5 µM Fluo-4 AM and

0.02-0.1% Pluronic F-127 in a physiological buffer like Hanks' Balanced Salt Solution

(HBSS) containing 20 mM HEPES.[15][16] Probenecid (1-2.5 mM) can be added to

prevent dye extrusion.[15][17]

Aspirate the growth medium from the cell plate.

Add 100 µL of the Fluo-4 AM loading solution to each well.

Incubate the plate in the dark at 37°C for 45-60 minutes, followed by 15-30 minutes at

room temperature to allow for complete de-esterification of the AM ester.[16][18]

Wash the cells 2-3 times with 100 µL of assay buffer (HBSS) to remove excess dye,

leaving 100 µL of buffer in each well after the final wash.[16]

Fluorescence Measurement:

Prepare serial dilutions of Orexin B or other test compounds in the assay buffer at

appropriate concentrations (e.g., 4X final concentration).

Place the cell plate into a kinetic fluorescence plate reader (e.g., FLIPR, FDSS).

Set the instrument parameters: excitation at ~494 nm and emission at ~516 nm.[15][18]

Record a baseline fluorescence signal for 10-20 seconds.

Add the compound plate (e.g., 50 µL) to the cell plate and continue recording the

fluorescence signal for 2-3 minutes to capture the transient calcium peak.[7]

Protocol 3: Data Analysis
Data Extraction: Export the kinetic fluorescence data. The response is typically measured as

the maximum fluorescence intensity change over the baseline (Max - Min) or as a ratio of the

change in fluorescence to the baseline (ΔF/F).[19][20]
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Normalization: Normalize the data to the maximum response induced by a saturating

concentration of a reference agonist (e.g., Orexin B) and subtract the response from

vehicle-only wells.

Curve Fitting: Plot the normalized response against the logarithm of the agonist

concentration.

EC₅₀ Calculation: Fit the data to a four-parameter logistic equation (sigmoidal dose-response

curve) using software like GraphPad Prism to determine the EC₅₀ value, which represents

the concentration of the agonist that produces 50% of the maximal response.[7]

Materials and Reagents
Reagent/Material Supplier (Example) Purpose

HEK293 or CHO Cells ATCC Host cell line

Human OX2R Plasmid GenScript, OriGene Receptor expression

DMEM / Ham's F-12 Medium Thermo Fisher Scientific Cell culture medium

Fetal Bovine Serum (FBS) Thermo Fisher Scientific Medium supplement

Penicillin-Streptomycin Thermo Fisher Scientific Antibiotic

Transfection Reagent Thermo Fisher Scientific Plasmid delivery

96-well black, clear-bottom

plates
Corning, Greiner Assay plate

Fluo-4, AM
Thermo Fisher Scientific, AAT

Bioquest
Calcium indicator dye

Pluronic™ F-127 Thermo Fisher Scientific Dye solubilizer

Probenecid Sigma-Aldrich Anion-transport inhibitor

HBSS / HEPES Buffer Thermo Fisher Scientific Assay buffer

Orexin B Peptide Tocris, Bachem Reference agonist

Kinetic Fluorescence Plate

Reader

Molecular Devices,

Hamamatsu
Data acquisition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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